Cas no 260973-10-2 (4-Bromo-8-trifluoromethylquinoline)

• Product Name: 4-Bromo-8-trifluoromethylquinoline
• CAS No: 260973-10-2
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• MDL: MFCD08063211
• CID: 852031
• PubChem ID: 329773605
• Update Time: 2025-07-30

4-Bromo-8-trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-8-(trifluoromethyl)quinoline
• Quinoline, 4-bromo-8-(trifluoromethyl)-
• 4-Bromo-8-trifluoromethylquinoline
• ZLLWNTMVQORUCR-UHFFFAOYSA-N
• 4-Bromo-8-trifluoromethyl quinoline
• RP29736
• PC404571
• BC671831
• SY101755
• AX8032926
• T6466
• 4-Bromo-8-trifluoromethylquinoline, AldrichCPR
• SB71475
• CS-0041221
• DTXSID40611896
• F21111
• J-514799
• 260973-10-2
• AKOS022175374
• SCHEMBL485347
• DS-10903
• DB-067530
• MFCD08063211

• MDL： MFCD08063211
• Inchi： 1S/C10H5BrF3N/c11-8-4-5-15-9-6(8)2-1-3-7(9)10(12,13)14/h1-5H
• InChI Key： ZLLWNTMVQORUCR-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=1C=CC=C2C(F)(F)F

Computed Properties

• Exact Mass: 274.95600
• Monoisotopic Mass: 274.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Experimental Properties

• Boiling Point: 301.3℃ at 760 mmHg
• PSA: 12.89000
• LogP: 4.01610

4-Bromo-8-trifluoromethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：